Cas no 1805044-79-4 (3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide)

• Product Name: 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide
• CAS No: 1805044-79-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4800568
• Update Time: 2025-10-29

3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-5(9)3-4(12)2(6(10)13)1-11-7(3)14/h1,5H,(H2,10,13)(H2,11,12,14)
• InChI Key： FIIUOUNCFAVUIK-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(N)=O)C=1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.7
• Topological Polar Surface Area: 92.4

Additional information on 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide

Introduction to 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide (CAS No. 1805044-79-4)

3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide (CAS No. 1805044-79-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a pyridine core with functional groups that make it a promising candidate for various biochemical applications. The presence of both hydroxyl and carboxamide groups, along with a difluoromethyl substituent, imparts distinct reactivity and biological potential that has been explored in recent scientific endeavors.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. In the context of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide, this moiety may contribute to improved pharmacokinetic properties, making it an attractive scaffold for drug development. The pyridine ring itself is a common structural motif in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors.

The hydroxyl groups at the 2- and 4-positions introduce additional reactivity, enabling various chemical modifications that can be exploited for designing derivative compounds with tailored biological activities. Furthermore, the carboxamide functionality at the 5-position provides a site for further derivatization, allowing for the creation of peptidomimetics or other complex molecular architectures. These structural features collectively make 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide a versatile building block in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds like 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide in the development of novel therapeutic agents. For instance, studies have highlighted the role of pyridine derivatives in modulating inflammatory pathways and inhibiting specific enzymatic targets. The unique combination of functional groups in this compound suggests that it may exhibit inhibitory activity against various biochemically relevant targets, which could be harnessed for therapeutic purposes.

One particularly compelling area of research involves the investigation of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide as a potential scaffold for antiviral or anticancer agents. The difluoromethyl group has been shown to improve the bioavailability of small molecules by enhancing their lipophilicity and reducing susceptibility to metabolic degradation. Additionally, the hydroxyl and carboxamide groups can participate in hydrogen bonding interactions, which are crucial for binding to biological macromolecules. These characteristics make this compound a valuable candidate for further exploration in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have also facilitated the virtual screening of compounds like 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide, enabling researchers to predict its potential interactions with biological targets with high accuracy. This approach has accelerated the discovery process by allowing rapid evaluation of multiple derivatives before experimental synthesis. Such computational tools are particularly useful for identifying lead compounds that exhibit high affinity and selectivity for specific therapeutic targets.

The synthesis of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide presents its own set of challenges due to the need for precise functionalization at multiple positions on the pyridine ring. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of complex molecular frameworks. These advances have not only improved yields but also allowed for greater control over stereochemistry, which is critical for achieving desired biological activities.

From a medicinal chemistry perspective, the versatility of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide lies in its ability to serve as a precursor for numerous derivative compounds. By strategically modifying its functional groups, researchers can generate libraries of molecules with diverse pharmacological profiles. This approach is particularly valuable in hit-to-lead optimization campaigns, where initial hits are transformed into more potent and selective drug candidates. The flexibility offered by this scaffold underscores its importance as a tool in modern drug discovery.

The future prospects for 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxamide are promising, given its unique structural features and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in developing innovative treatments. The combination of experimental synthesis and computational modeling will likely drive further advancements in understanding its full potential.